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Compound of Interest

Compound Name: 2-Methoxy-5-methylbenzaldehyde

Cat. No.: B1297009

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methoxy-5-
methylbenzaldehyde, a significant chemical intermediate. It covers the compound's
fundamental properties, synthesis, safety information, and applications, presenting data in a
structured format for scientific and research purposes.

Compound Identification

The unequivocally established IUPAC name for the compound is 2-methoxy-5-
methylbenzaldehyde.[1] Other identifiers are crucial for cataloging and database searches.
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Identifier Value Source
2-methoxy-5-

IUPAC Name [1]
methylbenzaldehyde

CAS Number 7083-19-4 [1][2]

Molecular Formula CoH1002 [11[2]

InChl=1S/C9H1002/c1-7-3-4-

InChl 9(11-2)8(5-7)6-10/h3-6H,1- [1]
2H3
CJIVIGQCGJUDKOE-
InChiKey [1]
UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)0C)C=0 [11[2]
EC Number 674-944-2 [1]
PubChem CID 591398 [1]

Physicochemical Properties

The physical and chemical properties of 2-Methoxy-5-methylbenzaldehyde are summarized

below. These characteristics are essential for its handling, storage, and application in various

chemical reactions.

Property Value Source
Molecular Weight 150.17 g/mol [1]
Colorless to light yellow Liquid
Appearance ) [3]
/ Solid
Density 1.08 g/mL [3]

Storage Temperature

2-8°C, under inert gas (e.qg.,
Nitrogen, Argon)

[3]

Purity

Typically 295%
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Spectral Information

Spectral data is fundamental for the structural elucidation and purity assessment of the
compound.

Spectrum Type Availability / Remarks Source

Data available from NIST Mass
GC-MS [1]
Spectrometry Data Center.

Vapor Phase IR Spectra data
IR Spectra ) ] [1]
is available.

Predicted Collision Cross
Predicted CCS Section (CCS) values are [4]

calculated.

Safety and Hazards

Understanding the safety and handling requirements for 2-Methoxy-5-methylbenzaldehyde is
critical for laboratory and industrial use. The compound is classified as hazardous under the
GHS.[1]
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Hazard Information Details Source
GHS Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning [1]

H302: Harmful if

swallowedH315: Causes skin
Hazard Statements irritationH319: Causes serious [1]

eye irritationH335: May cause

respiratory irritation

P261: Avoid breathing

Precautionary Statements dust/fume/gas/mist/vapors/spr

ay

Strong oxidizing agents,
Incompatible Materials Strong bases, Strong reducing  [5]

agents

Experimental Protocols

Synthesis of 2-Methoxy-5-methylbenzaldehyde

A common method for the synthesis of 2-Methoxy-5-methylbenzaldehyde involves the
methylation of 5-methylsalicylaldehyde (2-hydroxy-5-methylbenzaldehyde).[3]

Materials:

5-methylsalicylaldehyde (2-hydroxy-5-methylbenzaldehyde, CAS No. 613-84-3)

Dichloromethane (CH2Cl2)

Water (Hz20)

1 N Sodium Hydroxide (NaOH) solution

50% aqueous Tetrabutylammonium hydroxide

lodomethane (CHsl)
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e Anhydrous Magnesium Sulfate (MgSOa)
e Cyclohexane

o Ethyl acetate

Procedure:

e Reaction Setup: Suspend 5-methylsalicylaldehyde in a solvent mixture of 5 mL
dichloromethane and 5 mL water.[3]

» Addition of Reagents: Sequentially add 1.47 mL (4.4 mmol, 3 eq.) of 1 N sodium hydroxide
solution, 1.52 g (2.94 mmol, 2 eq.) of 50% aqueous tetrabutylammonium hydroxide, and
finally iodomethane (457 uL, 5 eq.).[3]

o Reaction: Stir the reaction mixture vigorously at room temperature for 3 hours.[3]

» Work-up and Extraction: After the reaction is complete, extract the mixture with
dichloromethane three times. Combine the organic phases.[3]

e Washing and Drying: Wash the combined organic phase with saturated brine solution and
then dry it over anhydrous magnesium sulfate.[3]

 Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the
resulting crude product using silica gel flash column chromatography with an eluent of
cyclohexane/ethyl acetate (9/1, v/v).[3]

o Final Product: The process yields the target compound, 2-methoxy-5-methylbenzaldehyde,
with a reported yield of approximately 97%.[3]

Visualizations

Experimental Workflow: Synthesis of 2-Methoxy-5-methylbenzaldehyde

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemicalbook.com/ProductChemicalPropertiesCB31489913_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB31489913_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB31489913_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB31489913_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB31489913_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB31489913_EN.htm
https://www.benchchem.com/product/b1297009?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB31489913_EN.htm
https://www.benchchem.com/product/b1297009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: 5-methylsalicylaldehyde
in Dichloromethane/Water

Add Reagents:
1. NaOH (1N)

2. Tetrabutylammonium hydroxide
3. lodomethane

Stir at Room Temperature
(3 hours)

Extraction
(3x with Dichloromethane)

Wash with Brine &
Dry over MgSO4

Purification:

Silica Gel Chromatography
(Cyclohexane/Ethyl Acetate 9:1)

Product:
2-Methoxy-5-methylbenzaldehyde

Synthesis Workflow for 2-Methoxy-5-methylbenzaldehyde

Click to download full resolution via product page

Caption: Synthesis Workflow for 2-Methoxy-5-methylbenzaldehyde.
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Applications and Relationships of 2-Methoxy-5-methylbenzaldehyde

Core Compound

2-Methoxy-5-methylbenzaldehyde

Used asServes as Can be used in

Applications

Cross-linking Agent Intermediate for Antibacterial Formulations

in Chromatography Fine Chemicals (e.g., with Chitosan Nanoparticles)

Related Fields

Materials Science Pharmaceutical Testing Biomedical Research

Key Applications and Relationships

Click to download full resolution via product page

Caption: Key Applications and Relationships of the Compound.

Applications in Research and Development

2-Methoxy-5-methylbenzaldehyde is a versatile synthetic compound with several applications
in scientific research and industry.

o Chromatography: It has been utilized as a cross-linking agent in the creation of particle and
liquid phase columns for the separation of organic compounds.[2]

o Antibacterial Research: The molecule has been investigated for its potential antibacterial
properties, particularly when formulated as a chitosan nanoparticle, showing activity against
methicillin-resistant Staphylococcus aureus (MRSA).[2]
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e Pharmaceutical Intermediate: As a benzaldehyde derivative, it serves as a building block in
the synthesis of more complex molecules for pharmaceutical testing and drug development.

[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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